Cas no 98-80-6 (Phenylboronic acid)

Phenylboronic acid (C₆H₅B(OH)₂) is a versatile organoboron compound widely used in organic synthesis, catalysis, and materials science. Its boronic acid functional group enables efficient Suzuki-Miyaura cross-coupling reactions, making it valuable in pharmaceutical and agrochemical applications. The compound exhibits stability under ambient conditions and solubility in common organic solvents, facilitating handling and reactivity. Phenylboronic acid also serves as a key intermediate in the preparation of boronate esters and other boron-containing derivatives. Its ability to form reversible covalent bonds with diols further extends its utility in molecular recognition and sensor development. The product is typically available in high purity, ensuring consistent performance in research and industrial processes.
Phenylboronic acid structure
Phenylboronic acid structure
Product Name:Phenylboronic acid
CAS No:98-80-6
MF:C6H7BO2
MW:121.929581880569
MDL:MFCD00002103
CID:34980
PubChem ID:24887271
Update Time:2025-08-18

Phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • Phenylboronic acid
    • Benzeneboronicacidanhydride
    • Phenylboronic acid*
    • dihydroxy(phenyl)borane
    • Benzeneboronic acid (may contain anhydride)
    • Benzeneboronic acid
    • Phenylboric acid
    • 1-PHENYLSULPHONYLINDOLE-5-METHANOL
    • Phenylboron dihydroxide
    • Phenylboronic Acid (contains varying amounts of Anhydride)
    • ANHYDRIDE
    • Boric acid,phenyl
    • Boronic acid,phenyl
    • Borophenylic acid
    • Dihydroxyphenylborane
    • Phenyldihydroxyborane
    • NSC 66487
    • Phenyl-boric acid
    • Benzeneboronic Acid (contains varying amounts of Anhydride)
    • Boronic acid, phenyl-
    • PHENYL BORONIC ACID
    • Phenylboronicacid
    • USAF BO-2
    • phenylboranediol
    • Boric acid, phenyl-
    • Acide phenylborique
    • phenyl-boronic acid
    • Kyselina fenylborita
    • Acide phenylborique [French]
    • Kyselina fenylborita [Czech]
    • Boronic acid, B-phenyl-
    • PhB(OH)2
    • C
    • phenyboronic
    • phenyl-boronicaci
    • t-500
    • usafbo-2
    • Benzenboronic acid
    • Phenylboric Acid: (Benzeneboronic acid)
    • dihydroxy-phenylborane
    • HMS3745G03
    • B0857
    • BRN 0970972
    • Phenylboronic acid;
    • BENZENEBORONIC ACID [MI]
    • DB01795
    • dihydroxyphenyl borane
    • benzene boronic acid
    • Ph-B(OH)2
    • SY001599
    • BCP22775
    • penylboronic acid
    • CHEMBL21485
    • WLN: QBQR
    • EINECS 202-701-9
    • HMS3604B07
    • Phenyl-d5-boronic acid;Phenylboronic acid-d5
    • NCGC00249450-01
    • L12H7B02G5
    • W-100062
    • AS-2259
    • CS-W001090
    • UNII-L12H7B02G5
    • InChI=1/C6H7BO2/c8-7(9)6-4-2-1-3-5-6/h1-5,8-9
    • BCP30011
    • 2,3,4,5,6-pentadeuteriumbenzeneboronic acid
    • benzene-boronic acid
    • AI3-18036
    • phenyl boronoic acid
    • phenyl boronicacid
    • phenyboronic acid
    • BDBM26996
    • F3146-0086
    • C6H7BO2
    • Phenylboronic acid, purum, >=97.0% (HPLC)
    • SY257095
    • AKOS000264727
    • A845913
    • FT-0631515
    • Phenylboronic Acid (95%)
    • C6H5B(OH)2
    • CHEBI:44923
    • Q408739
    • NSC66487
    • HY-W001090
    • 4-16-00-01654 (Beilstein Handbook Reference)
    • MFCD00002103
    • NSC-66487
    • Z111782400
    • B-(Phenyl-2,3,4,5,6-d5)boronic acid
    • 98-80-6
    • B-phenyl-boronic acid
    • SCHEMBL4453
    • Phenylboronic acid, 95%
    • MFCD02093711
    • AC-1888
    • GEO-02109
    • J-802271
    • EN300-35190
    • DTXSID9059179
    • Phenylboronic acid, 22
    • AM20060348
    • MDL： MFCD00002103
    • Inchi： 1S/C6H7BO2/c8-7(9)6-4-2-1-3-5-6/h1-5,8-9H
    • InChI Key： HXITXNWTGFUOAU-UHFFFAOYSA-N
    • SMILES： OB(C1C=CC=CC=1)O
    • BRN： 0970972

Computed Properties

  • Exact Mass: 122.05400
  • Monoisotopic Mass: 122.05391
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 79.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.1300
  • Melting Point: 216-219 °C (lit.)
    218-222 °C
  • Boiling Point: 265.9°Cat760mmHg
  • Flash Point: 114.6℃
  • Refractive Index: 1.534
  • Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
  • Water Partition Coefficient: 10 g/L (20 ºC)
  • PSA: 40.46000
  • LogP: -0.63360
  • Merck: 1068
  • Sensitiveness: Hygroscopic
  • pka: 8.83(at 25℃)
  • Solubility: It has little solubility in water, benzene and other solvents, and is easily soluble in ether and methanol.

Phenylboronic acid Security Information

Phenylboronic acid Customs Data

  • HS CODE：2942000000
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Phenylboronic acid Pricemore >>

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Phenylboronic acid Production Method

Production Method 1

2842844-65-7 2842844-65-7
98-80-6 98-80-6
89787-12-2 89787-12-2
Reaction Conditions
1.1 Reagents: Carbamide peroxide Solvents: DMSO-d6 ,  Water ,  Water-d2 ;  rt
Reference
Hydrogen Peroxide-Responsive Triggers Based on Borinic Acids: Molecular Insights into the Control of Oxidative Rearrangement
Gatin-Fraudet, Blaise; Pucher, Mathilde; Le Saux, Thomas; Doisneau, Gilles ; Bourdreux, Yann ; et al, Chemistry - A European Journal, 2022, 28(59),

Phenylboronic acid Raw materials

Phenylboronic acid Preparation Products

Phenylboronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:98-80-6)Phenylboronic acid
Order Number:A845913
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:07
Price ($):184.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:98-80-6)Phenylboronic acid
Order Number:LE3375;LE26947660
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:44
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:98-80-6)Phenylboronic acid
Order Number:sfd12049
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

Phenylboronic acid Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
GC-MS
GC-MS

Phenylboronic acid Related Literature

Related Categories

98-80-6 (Phenylboronic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:98-80-6)Phenylboronic acid
A845913
Purity:99%
Quantity:1kg
Price ($):184.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:98-80-6)Phenylboronic acid
LE3375;LE26947660
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email